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Compound of Interest

Compound Name: Dihydrostreptomycin (sulfate)

Cat. No.: B10799811 Get Quote

This guide provides an in-depth technical overview of Dihydrostreptomycin Sulfate, tailored for

researchers, scientists, and drug development professionals. It moves beyond basic data to

offer insights into its mechanism, practical applications, and essential protocols, ensuring a

comprehensive understanding for its effective use in a laboratory setting.

Section 1: Core Molecular and Physical Properties
Dihydrostreptomycin is a semi-synthetic aminoglycoside antibiotic, a derivative of streptomycin

produced by the hydrogenation of the aldehyde group to a primary alcohol.[1] It is typically

used as a sulfate salt to enhance its stability and solubility in aqueous solutions.[2][3] This

modification is crucial for its application in various research and veterinary contexts.[4][5]

The core attributes of Dihydrostreptomycin Sulfate are summarized below, providing a

foundational dataset for experimental design and application.
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Property Data Source(s)

Molecular Formula
(C₂₁H₄₁N₇O₁₂)₂ · 3H₂SO₄ or

C₄₂H₈₈N₁₄O₃₆S₃
[2][6][7][8]

Molecular Weight 1461.4 g/mol [6][7]

CAS Number 5490-27-7 [2][8]

Appearance
White or almost white

crystalline powder
[2][9]

Solubility

Freely soluble in water (H₂O:

50-250 mg/mL); Insoluble in

DMSO

[2][9][10]

Storage Conditions
2-8°C, stored in tight

containers away from moisture
[2][3][9]

pH
4.5 - 7.0 (in a 200 mg/mL

solution)
[2][11]

Section 2: Mechanism of Action: Inhibition of
Bacterial Protein Synthesis
The bactericidal activity of dihydrostreptomycin sulfate stems from its ability to irreversibly

inhibit protein synthesis in susceptible bacteria.[4] This process is highly specific to the

bacterial ribosome, which is structurally distinct from its eukaryotic counterpart, forming the

basis of its selective toxicity.

The mechanism unfolds in a series of steps:

Cellular Uptake: The positively charged aminoglycoside is actively transported across the

bacterial cell membrane.[12]

Ribosomal Binding: Once inside the cytoplasm, dihydrostreptomycin binds with high affinity

to the 16S rRNA component of the 30S ribosomal subunit.[2][12] Specifically, it targets and

binds to the S12 protein within this subunit.[2][12]
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Disruption of Translation: This binding event interferes with the initiation complex formation

between the messenger RNA (mRNA) and the 30S subunit.[2][12] It destabilizes the

ribosome, leading to misreading of the mRNA codon.[3]

Aberrant Protein Production & Cell Death: The consequence is the synthesis of truncated or

non-functional proteins, which disrupts essential cellular processes and ultimately leads to

bacterial cell death.[2]

The following diagram illustrates this inhibitory pathway.
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Caption: Mechanism of Dihydrostreptomycin action on the bacterial ribosome.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b10799811?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Key Applications in Scientific Research
While its use in humans has been discontinued due to ototoxicity, dihydrostreptomycin sulfate

remains a valuable tool in both veterinary medicine and scientific research.[12]

Cell Culture Contamination Control: It is frequently used in eukaryotic cell culture media,

often in combination with penicillin, to prevent bacterial contamination.[2][13] Its broad

spectrum of activity against gram-negative and gram-positive bacteria makes it highly

effective for this purpose.[6]

Selective Agent in Microbiology: Dihydrostreptomycin can be incorporated into various types

of isolation media to select for or against specific bacterial strains in a mixed population.[2]

Aminoglycoside Uptake Studies: As a classic aminoglycoside, it serves as a model

compound for studying the mechanisms of antibiotic transport and uptake into bacterial cells.

[2][3]

Infection Models: Researchers utilize dihydrostreptomycin in animal models of bacterial

infection to study disease progression and the efficacy of antimicrobial therapies.[4][14] For

instance, it has been shown to enhance the phagocytosis and intracellular killing of E. coli by

mouse peritoneal macrophages.[14]

Section 4: Experimental Protocol: Preparation and
Use in Cell Culture
The following protocol details the preparation of a dihydrostreptomycin sulfate stock solution

and its application in standard eukaryotic cell culture media to prevent bacterial contamination.

This self-validating protocol includes critical quality control steps.

Objective: To prepare a sterile 100X stock solution of Dihydrostreptomycin Sulfate (10 mg/mL)

and use it to supplement cell culture medium.

Materials:

Dihydrostreptomycin Sulfate powder (CAS 5490-27-7)

Nuclease-free, sterile water or Phosphate-Buffered Saline (PBS)
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Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile syringes

Laminar flow hood or biological safety cabinet

Cell culture medium (e.g., DMEM, RPMI-1640)

Protocol Steps:

Calculate Required Mass:

To prepare 10 mL of a 10 mg/mL stock solution, weigh out 100 mg of Dihydrostreptomycin

Sulfate powder.

Causality: Accurate weighing is critical for achieving the desired final concentration and

ensuring reproducibility.

Reconstitution (Aseptic Technique):

Perform all steps in a sterile laminar flow hood.

Transfer the weighed powder into a sterile 15 mL conical tube.

Add 10 mL of sterile, nuclease-free water or PBS to the tube. Dihydrostreptomycin sulfate

is freely soluble in aqueous solutions.[2]

Vortex gently until the powder is completely dissolved. The solution should be clear and

faintly yellow.[9]

Sterilization:

Draw the entire solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new, sterile 15 mL conical tube.
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Causality: As an antibiotic solution added to sterile cell cultures, it must be filter-sterilized.

Autoclaving is not suitable as it can degrade the antibiotic.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile

microcentrifuge tubes.

Label each aliquot clearly with the name ("DHS Stock"), concentration (100X or 10

mg/mL), and date of preparation.

Store the aliquots at -20°C for long-term stability (up to 1 month) or at 4°C for short-term

use.

Causality: Aliquoting prevents contamination of the main stock and minimizes degradation

from repeated freeze-thaw cycles.

Application in Cell Culture Medium (Working Solution):

To prepare 500 mL of complete medium, add 5 mL of the 100X (10 mg/mL) stock solution.

The final concentration in the medium will be 100 µg/mL. This is a commonly used

concentration for preventing bacterial growth in cell culture.[13]

Mix the medium thoroughly by gentle inversion. The supplemented medium is now ready

for use.

The workflow for this protocol is visualized below.
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Caption: Workflow for preparing and using Dihydrostreptomycin Sulfate stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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